3-Methylsulfanyl-1-(oxan-4-yl)azepane

• IUPAC Name: 3-methylsulfanyl-1-(oxan-4-yl)azepane
• InChI: InChI=1S/C12H23NOS/c1-15-12-4-2-3-7-13(10-12)11-5-8-14-9-6-11/h11-12H,2-10H2,1H3
• InChI Key: ZUABDSUTLQQXNA-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCCCN(C1)C2CCOCC2
• Molecular Formula: C12H23NOS
• Molecular Weight: 229.38 g/mol

Description

3-Methylsulfanyl-1-(oxan-4-yl)azepane is a heterocyclic organic compound featuring a seven-membered azepane ring fused with a tetrahydropyran (oxan-4-yl) group at position 1 and a methylsulfanyl (-SCH₃) substituent at position 3. Its molecular formula is C₁₀H₁₉NOS, with a molecular weight of 201.32 g/mol (calculated based on atomic weights: C=12.01, H=1.01, N=14.01, O=16.00, S=32.07).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methylsulfanyl-1-(oxan-4-yl)azepane can be achieved through various synthetic routes. One common method involves the dearomative ring expansion of nitroarenes. This process is mediated by blue light and occurs at room temperature, transforming a six-membered benzenoid framework into a seven-membered ring system . Another method involves the Beckmann rearrangement of functionalized piperidones, followed by cyclization and elaboration .

Industrial Production Methods

Industrial production of 3-Methylsulfanyl-1-(oxan-4-yl)azepane typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

3-Methylsulfanyl-1-(oxan-4-yl)azepane undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and halogens (e.g., chlorine, bromine). Reaction conditions may vary depending on the desired product and include factors such as temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

3-Methylsulfanyl-1-(oxan-4-yl)azepane has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Methylsulfanyl-1-(oxan-4-yl)azepane involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	CAS/Identifier	Purity	Applications/Notes
3-Methylsulfanyl-1-(oxan-4-yl)azepane	C₁₀H₁₉NOS	201.32	Azepane, oxan-4-yl, methylsulfanyl	Not explicitly listed	N/A	Hypothesized to exhibit enhanced lipophilicity for membrane penetration in drug design
3-(Oxan-4-yl)azepane	C₉H₁₇NO	155.24	Azepane, oxan-4-yl	EN300-381153	≥95%	Life sciences research; available in high-purity grades
Methyl-(tetrahydro-pyran-4-yl)-amine	C₆H₁₃NO	115.17	Tetrahydropyran, methylamine	Not explicitly listed	N/A	Intermediate in organic synthesis; smaller size may limit bioavailability
3-(Azepane-1-sulfonyl)-4-methylaniline	C₁₃H₂₀N₂O₂S	268.38	Azepane, sulfonyl, aniline	326918-48-3	N/A	Sulfonyl group enhances polarity; potential use in sulfonamide-based therapeutics

Structural and Functional Differences

Core Structure: The target compound and 3-(oxan-4-yl)azepane share the azepane-oxan-4-yl backbone, but the former’s methylsulfanyl group introduces sulfur, increasing molecular weight and lipophilicity compared to the latter’s simpler structure .

Functional Group Impact: The methylsulfanyl group in 3-Methylsulfanyl-1-(oxan-4-yl)azepane may improve metabolic stability compared to sulfonyl analogs (e.g., 3-(azepane-1-sulfonyl)-4-methylaniline), as sulfonyl groups are more polar and prone to enzymatic degradation .

Physicochemical Properties :

• Lipophilicity : The methylsulfanyl group likely increases logP compared to 3-(oxan-4-yl)azepane, enhancing membrane permeability but possibly reducing aqueous solubility.
• Polar Surface Area : The tetrahydropyran oxygen and azepane nitrogen contribute to moderate polarity, balancing lipophilicity for drug-like properties .